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Abstract
This application note details a robust and reliable solid-phase extraction (SPE) protocol for the

selective isolation and concentration of 10,11-Dihydroxycarbamazepine, a major metabolite

of the antiepileptic drug carbamazepine, from human urine samples. The described method

utilizes hydrophilic-lipophilic balanced (HLB) SPE cartridges to achieve high recovery and clean

extracts suitable for downstream analysis by liquid chromatography-tandem mass spectrometry

(LC-MS/MS). This protocol is intended for researchers, scientists, and drug development

professionals requiring accurate quantification of this metabolite in clinical and research

settings.

Introduction
Carbamazepine is a widely prescribed medication for the treatment of epilepsy and neuropathic

pain. Its metabolite, 10,11-Dihydroxycarbamazepine, is a significant indicator of the parent

drug's metabolism and overall patient exposure. Accurate measurement of this metabolite in

urine is crucial for therapeutic drug monitoring and pharmacokinetic studies. Solid-phase

extraction is a preferred sample preparation technique due to its high selectivity, reproducibility,

and ability to remove interfering matrix components.[1] This note provides a detailed

methodology for the efficient extraction of 10,11-Dihydroxycarbamazepine from complex

urine matrices.
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Experimental Protocol
A quantitative method has been described for the solid-phase extraction (SPE) followed by

liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the simultaneous analysis

of carbamazepine and its five metabolites, including 10,11-dihydro-10,11-
dihydroxycarbamazepine. An SPE procedure is employed to concentrate the target

compounds from aqueous samples.

Materials:

SPE Cartridge: Hydrophilic-Lipophilic Balanced (HLB) cartridges

Reagents:

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Deionized Water

Formic Acid

Ammonium Acetate

Equipment:

SPE Vacuum Manifold

Centrifuge

pH meter

Analytical balance

Volumetric flasks and pipettes

Sample Pre-treatment:

Collect urine samples and store them at -80°C if not analyzed immediately.[1]
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Thaw urine samples at room temperature.

Centrifuge the urine sample to remove any particulate matter.

Adjust the pH of the supernatant to approximately 7.5.[1]

Solid-Phase Extraction Procedure:

Conditioning: Condition the HLB SPE cartridge by passing 3 mL of methanol followed by 3

mL of deionized water. Ensure the cartridge does not dry out before sample loading.

Loading: Load 1-5 mL of the pre-treated urine sample onto the conditioned SPE cartridge at

a slow, dropwise flow rate.

Washing: Wash the cartridge with 3 mL of deionized water to remove hydrophilic

interferences. Follow with a wash using 3 mL of a 5% methanol in water solution to remove

more polar, interfering compounds.

Drying: Dry the cartridge under vacuum for 5-10 minutes to remove any residual water.

Elution: Elute the retained 10,11-Dihydroxycarbamazepine with 2 x 1.5 mL of a

methanol/acetonitrile (50:50, v/v) solution into a clean collection tube.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen at 40°C. Reconstitute the residue in a suitable volume (e.g., 200 µL) of the initial

mobile phase for LC-MS/MS analysis.

Data Presentation
The following table summarizes the recovery data for 10,11-Dihydroxycarbamazepine from

various aqueous matrices using an HLB SPE cartridge, demonstrating the efficiency of the

extraction method.
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Analyte Matrix Recovery (%)

10,11-

Dihydroxycarbamazepine
Surface Water 95.7 - 102.9

10,11-

Dihydroxycarbamazepine
STP Effluent 90.6 - 103.5

10,11-

Dihydroxycarbamazepine
STP Influent 83.6 - 102.2

STP: Sewage Treatment Plant
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Caption: Workflow for the solid-phase extraction of 10,11-Dihydroxycarbamazepine from

urine.

Conclusion
The described solid-phase extraction protocol provides an effective and reproducible method

for the isolation of 10,11-Dihydroxycarbamazepine from human urine. The use of HLB

cartridges ensures high recovery rates and the removal of endogenous interferences, yielding

a clean extract suitable for sensitive and accurate quantification by LC-MS/MS. This application

note serves as a valuable resource for researchers in the fields of clinical chemistry,

pharmacology, and drug metabolism.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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